Cas no 1215807-38-7 (rac Mirabegron-d5)

• Product Name: rac Mirabegron-d5
• CAS No: 1215807-38-7
• MF: C₂₁H₁₉D₅N₄O₂S
• MW: 401.537
• CID: 2255867
• PubChem ID: 46782380
• Update Time: 2025-06-10

rac Mirabegron-d5 Chemical and Physical Properties

Names and Identifiers

• rac Mirabegron-d5
• 2-(2-Amino-1,3-thiazol-4-yl)-N-[4-(2-{[2-hydroxy-2-(2H5)phenylethyl]amino}ethyl)phenyl]acetamide
• Mirabegron D5
• (Rac)-Mirabegron D5
• 2-Amino-N-[4-[2-[[2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]-4-thiazoleacetamide-d5; 2-(2-Aminothiazol-4-yl)-4'-[2-[(2-hydroxy-2-phenylethyl)amino]ethyl]acetic Acid Anilide-d5; YM 178-d5;
• 1215807-38-7
• 1ST181522D5
• DA-69240
• racMirabegron-d5
• (Rac)-Mirabegron-d5
• AKOS040736529
• CS-0019820
• HY-14773S
• 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[2-hydroxy-2-(2,3,4,5,6-pentadeuteriophenyl)ethyl]amino]ethyl]phenyl]acetamide
• 2-Amino-N-[4-[2-[[2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]-4-thiazoleacetamide-d5

• Inchi： InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/i1D,2D,3D,4D,5D
• InChI Key： PBAPPPCECJKMCM-RALIUCGRSA-N
• SMILES： C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O

Computed Properties

• Exact Mass: 401.193
• Monoisotopic Mass: 401.193
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 2.1

Additional information on rac Mirabegron-d5

Introduction to rac Mirabegron-d5 (CAS No. 1215807-38-7)

rac Mirabegron-d5 (CAS No. 1215807-38-7) is a deuterated derivative of Mirabegron, a selective β3-adrenergic receptor agonist used in the treatment of overactive bladder (OAB). The introduction of deuterium atoms into the molecular structure of Mirabegron aims to enhance its pharmacokinetic properties, potentially leading to improved therapeutic outcomes and reduced side effects. This article provides a comprehensive overview of rac Mirabegron-d5, including its chemical properties, pharmacological actions, clinical applications, and recent research advancements.

Chemical Properties and Structure

rac Mirabegron-d5 is a racemic mixture of the deuterated form of Mirabegron. The molecular formula of Mirabegron is C₁₆H₂₀N₂O₂, and the introduction of deuterium atoms results in a molecular formula of C₁₆H₁₅D₅N₂O₂. The deuterium atoms are strategically placed to optimize the compound's stability and metabolic profile. The chemical structure of Mirabegron-d5 is characterized by a benzimidazole core, which is crucial for its β3-adrenergic receptor agonist activity.

Pharmacological Actions and Mechanism of Action

Mirabegron-d5 acts as a selective agonist for the β3-adrenergic receptor, which is primarily expressed in the bladder detrusor muscle. Activation of this receptor leads to relaxation of the detrusor muscle, thereby increasing bladder capacity and reducing urinary frequency and urgency. The deuterium atoms in Mirabegron-d5

Clinical Applications and Efficacy

Mirabegron-d5 has shown promising results in clinical trials for the treatment of overactive bladder (OAB). OAB is a common condition characterized by symptoms such as urinary urgency, frequency, and nocturia, which can significantly impact quality of life. In clinical studies, Mirabegron-d5 has demonstrated efficacy in reducing these symptoms without causing significant side effects. The improved pharmacokinetic properties of the deuterated form may further enhance its therapeutic benefits.

Safety and Side Effects

The safety profile of Mirabegron-d5 is generally favorable, with side effects being mild and transient. Common side effects include dry mouth, headache, and urinary tract infections. However, the introduction of deuterium atoms may help reduce the incidence and severity of these side effects by improving the compound's metabolic stability. Ongoing research aims to further elucidate the safety profile of Mirabegron-d5

Recent Research Advancements

The development of deuterated drugs has gained significant attention in recent years due to their potential to improve pharmacokinetic properties and therapeutic outcomes. Recent studies have focused on optimizing the deuterium placement in Mirabegron-d5Mirabegron-d5\sumo>, leading to improved pharmacokinetic parameters such as increased half-life and reduced clearance.

In addition to its use in OAB, there is growing interest in exploring the potential applications of Mirabegron-d5\sumo> in other conditions where β3-adrenergic receptor activation may be beneficial. For instance, preliminary research suggests that it may have therapeutic potential in conditions such as stress urinary incontinence and benign prostatic hyperplasia (BPH). These findings highlight the broad therapeutic potential of Mirabegron-d5\sumo> beyond its current indications.

FUTURE DIRECTIONS AND CONCLUSIONS

The development of deuterated drugs like Mirabegron-d5\sumo> represents an exciting advancement in pharmaceutical science. The enhanced pharmacokinetic properties and potential for improved therapeutic outcomes make it an attractive candidate for further clinical investigation. Ongoing research will continue to explore its safety, efficacy, and potential applications in various medical conditions. As more data becomes available, it is likely that Mirabegron-d5\sumo> will play an increasingly important role in the treatment landscape for overactive bladder and other related conditions.